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Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Methyl D-cysteinate hydrochloride, including detailed operational
and disposal plans to foster a culture of safety and compliance.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Methyl D-cysteinate hydrochloride, a comprehensive approach to personal
safety is crucial. The following table summarizes the required personal protective equipment.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Goggles meeting European
standard EN 166 or OSHA's
29 CFR 1910.133 regulations.

[1]

To prevent eye irritation or
serious eye damage from dust

particles or splashes.[2]

Hand Protection

Protective gloves (e.g., nitrile
rubber).

To prevent skin irritation upon
contact.[2] It is important to
inspect gloves for any

degradation before use.

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1]

To avoid skin contact and

potential irritation.

Respiratory Protection

Not required under normal use
conditions with adequate
ventilation. For large-scale use
or in emergencies, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator is recommended.

To prevent respiratory tract

irritation from dust inhalation.

Engineering controls, such as ensuring adequate ventilation, especially in confined areas, and

having eyewash stations and safety showers close to the workstation, are fundamental to a

safe handling environment.[1]

Physical and Chemical Properties

Understanding the properties of Methyl D-cysteinate hydrochloride is key to its safe handling
and storage.
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Property Value

Molecular Formula CaH9NO:2S - HCI[3]
Molecular Weight 171.65 g/mol [2]
Appearance White to off-white solid.[2]
Melting Point 142 °C (decomposes).[4]

4°C, in a sealed container, away from moisture.

[2]

Storage Conditions

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol minimizes risks associated with handling Methyl D-
cysteinate hydrochloride.

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Work in a well-
ventilated area, preferably within a chemical fume hood.[5]

o Handling: Avoid all personal contact, including the inhalation of dust.[6] Do not eat, drink, or
smoke in the handling area.

e Weighing and Transfer: When weighing or transferring the solid, use dry, clean utensils and
equipment to avoid contamination.[6] Minimize the generation of dust.

e In Case of a Spill:

o Minor Spills: Clean up spills immediately.[6] Use dry clean-up procedures and avoid
generating dust.[6] Sweep up the material and place it in a clean, dry, sealable, and
labeled container for disposal.[6]

o Major Spills: Evacuate the area and alert the appropriate emergency response team.[5]

» After Handling: Always wash hands thoroughly with soap and water after handling the
chemical.[6]
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Disposal Plan: Safe and Compliant Waste
Management

Proper disposal of Methyl D-cysteinate hydrochloride and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

o Waste Identification: Methyl D-cysteinate hydrochloride should be treated as chemical
waste.

o Containerization: Place the waste chemical into a chemically compatible, leak-proof
container with a secure cap.[7]

e Labeling: Clearly label the waste container with the full chemical name: "Methyl D-
cysteinate hydrochloride." Do not use abbreviations.[7] Include the quantity of waste and
the date of generation.[7]

o Contaminated Materials: Any materials, such as gloves or paper towels, that come into
contact with the chemical should also be disposed of as chemical waste.

e Institutional Procedures: The disposal of Methyl D-cysteinate hydrochloride should be
managed through your institution's Environmental Health and Safety (EHS) program.[7] Do
not dispose of this chemical in the regular trash or down the drain.[7]

» Regulatory Compliance: Consult with your institution's EHS department and local waste
management authorities for specific disposal regulations and guidance.[6] In some cases,
incineration at an approved site may be the required method of disposal.[6]

Diagram: Workflow for Handling a Chemical Spill
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Workflow for Handling a Chemical Spill
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Caption: This diagram outlines the procedural flow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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